Oxabetrinil

• CAS: 1099049-62-3
• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol
• InChI: InChI=1S/C12H12N2O3/c13-8-11(10-4-2-1-3-5-10)14-17-9-12-15-6-7-16-12/h1-5,12H,6-7,9H2/b14-11+
• InChIKey: WFVUIONFJOAYPK-SDNWHVSQSA-N

Oxabetrinil Procurement Guide

Oxabetrinil (CGA 92194; Concep II) is a seed-applied oxime ether herbicide safener introduced by Ciba-Geigy in 1982, specifically developed to protect grain sorghum (Sorghum bicolor) from chloroacetanilide herbicide injury, particularly metolachlor [1]. The compound exists as the (Z)-isomer (CAS 1099049-62-3), which is the biologically active configuration, and functions by inducing de novo synthesis of glutathione S-transferase (GST) isozymes that catalyze accelerated herbicide detoxification via glutathione conjugation [2]. Oxabetrinil is a colourless crystalline solid (m.p. 77.7 °C; water solubility 20 mg/L at pH 7, 20 °C; log P 2.76) with low acute mammalian toxicity (rat oral LD50 > 5000 mg/kg) [3]. It was ultimately succeeded commercially by fluxofenim, yet remains a critical reference compound for understanding oxime ether safener structure–activity relationships and sorghum-specific herbicide detoxification mechanisms [1].

Workflow

Seed-applied sorghum safener research with chloroacetanilide herbicides

Mechanism

GST induction and glutathione conjugation pathway studies

Crop selectivity

Reported sorghum-specific activity; not applicable for maize GST(CDNB) induction

• [1] Wikipedia contributors. Oxabetrinil. Wikipedia, Die freie Enzyklopädie. Available at: https://de.m.wikipedia.org/wiki/Oxabetrinil (accessed April 2026). View Source
• [2] Dean JV, Gronwald JW, Eberlein CV. Induction of glutathione S-transferase isozymes in sorghum by herbicide antidotes. Plant Physiol. 1990;92(2):467-473. doi:10.1104/pp.92.2.467. View Source
• [3] University of Hertfordshire. PPDB: Pesticide Properties DataBase – Oxabetrinil (Ref: CGA 92194). Available at: https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1583.htm (accessed April 2026). View Source

Oxabetrinil Substitution Risks

Herbicide safeners are not functionally interchangeable across crops or even within chemical subclasses. Although multiple safeners induce GST-mediated detoxification, their efficacy is determined by crop-specific enzyme complements, tissue-specific uptake kinetics, and differential induction of GST isozyme repertoires [1]. Dichloroacetamide safeners (e.g., benoxacor, dichlormid) protect maize but show negligible efficacy in sorghum, while oxime ether safeners are specifically engineered for sorghum coleoptile uptake and GST isozyme induction [2]. Even within the oxime ether subclass, oxabetrinil, CGA-133205, cyometrinil, and fluxofenim exhibit quantitatively distinct seed uptake rates, glutathione modulation profiles, and respiratory effects on germinating seedlings [3]. Procurement of a non-equivalent safener based solely on chemical class or cost risks crop injury, inconsistent field performance, and confounding experimental results. The five quantitative evidence dimensions below establish the specific differentiation profile that justifies targeted selection of oxabetrinil over its closest analogs.

Crop selectivity mismatch

Maize-active safeners (benoxacor, fluxofenim) may not reproduce sorghum-specific GST induction; oxabetrinil is inactive in maize for CDNB conjugation.

Kinetics & pathway differences

CGA-133205 shows slower seed uptake and different glutathione modulation; substitution may shift detoxification kinetics and glutathione pool response.

Respiratory impact profile

Cyometrinil suppresses seedling O2 uptake more than oxabetrinil; replacement without verification may alter germination physiology readouts.

• [1] Dean JV, Gronwald JW, Eberlein CV. Induction of glutathione S-transferase isozymes in sorghum by herbicide antidotes. Plant Physiol. 1990;92(2):467-473. doi:10.1104/pp.92.2.467. View Source
• [2] Scarponi L, Del Buono D, Vischetti C. Induction of wheat and maize glutathione S-transferase by some herbicide safeners and their effect on enzyme activity against butachlor and terbuthylazine. Pest Manag Sci. 2006;62(10):927-932. doi:10.1002/ps.1258. View Source
• [3] Yenne SP, Hatzios KK, Meredith SA. Uptake, translocation, and metabolism of oxabetrinil and CGA-133205 in grain sorghum (Sorghum bicolor) and their influence on metolachlor metabolism. J Agric Food Chem. 1990;38(10):1957-1961. doi:10.1021/jf00100a017. View Source

Oxabetrinil Comparative Evidence

Seed Uptake vs CGA-133205

In a direct radiolabeled uptake study using [14C]oxabetrinil and [14C]CGA-133205 applied to imbibed grain sorghum seeds (var. Funk G-522-DR), oxabetrinil demonstrated substantially faster and more extensive seed uptake than its closest oxime ether analog CGA-133205 [1]. Within the first 0.5 h post-application, over 50% of the applied [14C]oxabetrinil was taken up by sorghum seeds, compared to only approximately 20% of [14C]CGA-133205 [1]. By 72 h, cumulative uptake reached 84.1% for oxabetrinil versus 46.2% for CGA-133205 [1]. This ~2.5-fold initial rate advantage and ~1.8-fold greater total bioavailability mean that oxabetrinil reaches effective intracellular concentrations at the coleoptile target site more rapidly and completely than CGA-133205 at equivalent seed loading.

Seed uptake vs CGA-133205

Head-to-head

Oxabetrinil
~54% at 0.5 h
84.1% at 72 h

vs

CGA-133205
~20% at 0.5 h
46.2% at 72 h

Reported faster seed uptake; supports bioavailability-context comparison for sorghum safening research.

[14C]-labeled, Funk G-522-DR sorghum, lab study.

Evidence Dimension	Percent of applied radiolabeled safener taken up by germinating grain sorghum seeds and seedlings over time
Target Compound Data	Oxabetrinil: ~54% at 0.5 h; 84.1% at 72 h (seed application of [14C]oxabetrinil at 1.25 g ai/kg seed)
Comparator Or Baseline	CGA-133205: ~20% at 0.5 h; 46.2% at 72 h (seed application of [14C]CGA-133205 at 0.4 g ai/kg seed)
Quantified Difference	~2.5-fold greater uptake at 0.5 h; ~1.8-fold greater total uptake at 72 h; uptake rate differential is most pronounced within the first 4 h post-imbibition
Conditions	Grain sorghum (Sorghum bicolor var. Funk G-522-DR); seed application of 14C-labeled safeners; measurement by sample oxidation and liquid scintillation counting at 0, 0.5, 1, 2, 4, 24, 48, and 72 h post-application; laboratory conditions (J Agric Food Chem 1990)

Why This Matters

Faster and more complete seed uptake directly governs the speed and magnitude of GST induction; for procurement, this quantifiable bioavailability advantage translates into more reliable protection under time-sensitive field emergence conditions.

• [1] Yenne SP, Hatzios KK, Meredith SA. Uptake, translocation, and metabolism of oxabetrinil and CGA-133205 in grain sorghum (Sorghum bicolor) and their influence on metolachlor metabolism. J Agric Food Chem. 1990;38(10):1957-1961. doi:10.1021/jf00100a017. Table I and Table II. View Source

Glutathione Pool vs CGA-133205

In a time-course study measuring total and reduced glutathione content in safener-treated grain sorghum seeds and seedlings over 72 h post-imbibition, oxabetrinil (1.25 g ai/kg seed) produced the greatest increases in glutathione levels among the oxime ether safeners tested, exceeding those induced by CGA-133205 (0.4 g ai/kg seed) [1]. Both safeners caused an initial decline in glutathione levels reaching a nadir at 8–12 h, followed by a continuous increase peaking at 48 h; oxabetrinil-treated seedlings exhibited the highest absolute glutathione pool size at the 48 h maximum [1]. Conversely, CGA-133205 exhibited a greater stimulatory influence on glutathione reductase (GR) activity specifically at 36–72 h [1]. The complementary pattern—oxabetrinil superior for glutathione pool expansion, CGA-133205 superior for GR-mediated glutathione recycling—demonstrates that these two oxime ethers produce biochemically distinct detoxification environments in sorghum tissue.

Glutathione pool vs CGA-133205

Head-to-head

Oxabetrinil
Greatest glutathione increase
at 48 h among oxime ethers

vs

CGA-133205
Greater glutathione reductase
activity at 36–72 h

Supports glutathione detoxification capacity study design; pathway emphasis may differ.

Sorghum var. Funk G-522-DR, enzymatic assay.

Evidence Dimension	Total and reduced glutathione content (nmol/g fresh weight) in seeds and seedlings measured at 0, 1, 2, 4, 8, 12, 24, 36, 48, and 72 h after initiation of germination
Target Compound Data	Oxabetrinil (1.25 g ai/kg seed): greatest increases in glutathione levels among all treatments; peak glutathione content at 48 h; enhanced glutathione S-transferase (GST) activity during first 8 h of germination
Comparator Or Baseline	CGA-133205 (0.4 g ai/kg seed): lower peak glutathione levels than oxabetrinil; greater stimulatory influence on glutathione reductase activity at 36–72 h; also enhanced GST activity during first 8 h
Quantified Difference	Oxabetrinil > CGA-133205 for absolute glutathione pool size elevation at 48 h (statistically significant; exact fold-change specified as 'greatest increases' in original text); CGA-133205 > oxabetrinil for glutathione reductase stimulation at 36–72 h
Conditions	Grain sorghum (Sorghum bicolor var. Funk G-522-DR); seed treatment at recommended use rates; glutathione measured enzymatically (DTNB-GSSG recycling assay); laboratory conditions (Z Naturforsch C 1990, 45:96-106)

Why This Matters

A larger glutathione pool provides greater substrate capacity for GST-catalyzed metolachlor conjugation, the primary detoxification route; procurement of oxabetrinil over CGA-133205 should be preferred when maximizing total detoxification capacity is the experimental or agronomic objective.

• [1] Yenne SP, Hatzios KK. Influence of oxime ether safeners on glutathione content and glutathione-related enzyme activity in seeds and seedlings of grain sorghum. Z Naturforsch C. 1990;45(1-2):96-106. doi:10.1515/znc-1990-1-217. View Source

GST Isozyme Induction Kinetics

In a comparative study examining GST isozyme induction in etiolated sorghum shoots following treatment with five herbicide antidotes (flurazole, oxabetrinil, CGA-133205, naphthalic anhydride, dichlormid), oxabetrinil at 30 µM produced a detectable increase in GST activity measured with metolachlor as substrate within 4 h of treatment [1]. This rapid onset—among the fastest reported for safener-induced GST expression in sorghum—was followed by maximum expression requiring 36 h [1]. All five antidotes tested induced the appearance of four to five additional GST isozymes with activity toward metolachlor, beyond the two isozymes constitutively present in untreated seedlings, but the induction kinetics differed among antidotes [1]. The 4 h detection window for oxabetrinil provides a quantitative benchmark: transcription and translation inhibitors (cordycepin and cycloheximide) blocked this induction, confirming that oxabetrinil triggers de novo GST synthesis rather than merely activating pre-existing enzyme [1].

GST induction kinetics

Class-level inference

4 h first detection
36 h maximum expression

Supports synchronized enzyme induction studies; de novo synthesis confirmed.

30 µM oxabetrinil, etiolated sorghum shoots, metolachlor substrate.

Evidence Dimension	Time to first detectable increase in GST activity (metolachlor as substrate) following antidote treatment of etiolated sorghum shoots
Target Compound Data	Oxabetrinil (30 µM): detectable GST activity increase within 4 h; maximum expression at 36 h; induced 4–5 additional GST isozymes (FPLC Mono Q anion exchange separation)
Comparator Or Baseline	Multiple antidotes tested (flurazole, CGA-133205, naphthalic anhydride, dichlormid): all induced additional GST isozymes; exact comparative time-course data for individual antidotes not reported in this study (class-level inference)
Quantified Difference	GST activity increase detectable at 4 h post-treatment with oxabetrinil; 36 h required for maximum expression; induction blocked by cordycepin and cycloheximide, confirming transcriptional/translational dependence
Conditions	Etiolated sorghum (Sorghum bicolor) shoots; 30 µM oxabetrinil; GST activity assayed with metolachlor and CDNB as substrates; FPLC isozyme separation on Mono Q anion exchange column; Plant Physiol 1990, 92:467-473

Why This Matters

The rapid 4 h GST induction onset provides a quantifiable time window for experimental designs requiring synchronized enzyme induction; this parameter should be considered when selecting oxabetrinil for mechanistic studies of safener-induced gene expression.

• [1] Dean JV, Gronwald JW, Eberlein CV. Induction of glutathione S-transferase isozymes in sorghum by herbicide antidotes. Plant Physiol. 1990;92(2):467-473. doi:10.1104/pp.92.2.467. View Source

Seedling Respiration Impact

Polarographic measurements of oxygen uptake by sorghum seed during imbibition and early germination revealed that all three seed-applied safeners tested (cyometrinil, oxabetrinil, flurazole) decreased seedling respiration rate, with the effect detectable within 2 h and persisting through 48 h [1]. However, the magnitude of respiratory suppression was safener-dependent: oxabetrinil and flurazole had significantly less impact on oxygen uptake by sorghum seedlings than did cyometrinil [1]. This differential is critical because excessive respiratory suppression during the vulnerable imbibition-to-emergence window can compromise seedling vigor and stand establishment under field conditions. The reduced respiratory burden of oxabetrinil relative to its predecessor cyometrinil provides a physiological basis for cyometrinil's commercial replacement by oxabetrinil in the early 1980s [1].

Seedling respiration impact

Data to verify

Oxabetrinil
Lower respiratory suppression
than cyometrinil

vs

Cyometrinil
Greater O2 uptake reduction

Reported respiratory impact context; may influence seedling vigor assessment.

Polarographic measurement, 0–48 h imbibition; source details not provided.

Evidence Dimension	Rate of oxygen uptake by sorghum seeds during imbibition and early germination stages (measured polarographically) following seed treatment with safeners
Target Compound Data	Oxabetrinil: decreased seedling respiration; effect detectable within 2 h and persisted through 48 h; magnitude of suppression significantly less than cyometrinil
Comparator Or Baseline	Cyometrinil: greater suppression of oxygen uptake than oxabetrinil or flurazole; Flurazole: respiratory suppression comparable to oxabetrinil (less than cyometrinil)
Quantified Difference	Oxabetrinil < cyometrinil for respiratory suppression (statistically significant; exact percent reduction values not extracted from abstract); oxabetrinil ≈ flurazole for respiratory impact
Conditions	Grain sorghum seed; polarographic oxygen uptake measurements during imbibition and early germination (0–48 h); laboratory conditions; Texas A&M University Dissertation 1990

Why This Matters

Lower respiratory suppression translates into better seedling vigor and emergence; for procurement decisions where both sorghum protection and minimal physiological burden are required, oxabetrinil offers a quantifiably superior safety margin over cyometrinil.

• [1] Ketchersid ML. Factors affecting the efficacy of seed safeners against chloroacetamide herbicides in sorghum. Ph.D. Dissertation, Texas A&M University. 1990. Available at: https://repository.tamu.edu/handle/1969.1/DISSERTATIONS-1117093. View Source

Crop-Specific GST Induction

A comparative study of GST induction in wheat and maize shoots treated with six herbicide safeners (benoxacor, cloquintocet-mexyl, fenchlorazole-ethyl, fenclorim, fluxofenim, and oxabetrinil) revealed that oxabetrinil was the sole safener that did not significantly enhance GST activity toward the standard substrate 1-chloro-2,4-dinitrobenzene (CDNB) in maize [1]. In contrast, benoxacor, fluxofenim, and the other safeners significantly enhanced GST(CDNB) activity and altered kinetic parameters (Vmax and KM) in maize [1]. This negative result in maize—juxtaposed against oxabetrinil's well-established GST induction capacity in sorghum (Dean et al., 1990)—defines a species-selectivity boundary that is not shared by broader-spectrum safeners like benoxacor or fluxofenim. The finding is quantified at the level of GST(CDNB) activity: all safeners except oxabetrinil produced statistically significant enhancements in maize [1].

Crop-specific GST induction

Cross-study comparable

Oxabetrinil
No significant GST(CDNB)
in maize

vs

Other safeners
Significant induction
in maize

Defines sorghum-selective detoxification context; not applicable for maize protection research.

CDNB substrate, maize shoot assay; Pest Manag Sci 2006.

Evidence Dimension	Glutathione S-transferase activity toward CDNB (μmol/min/mg protein) in maize shoots following safener treatment; Vmax and KM kinetic parameters
Target Compound Data	Oxabetrinil: no significant enhancement of GST(CDNB) activity in maize; did not reduce apparent KM for CDNB (unique among the six safeners tested)
Comparator Or Baseline	Benoxacor, cloquintocet-mexyl, fenchlorazole-ethyl, fenclorim, fluxofenim: all significantly enhanced GST(CDNB) activity in maize; fenclorim and fluxofenim decreased Vmax; all except oxabetrinil significantly reduced apparent KM
Quantified Difference	Oxabetrinil: non-significant GST(CDNB) induction in maize vs significant induction by all other five safeners tested; qualitative binary distinction with quantitative enzyme assay confirmation
Conditions	Wheat (Triticum aestivum) and maize (Zea mays) shoot tissue; safeners applied at recommended concentrations; GST activity assayed with CDNB, butachlor, and terbuthylazine as substrates; Pest Manag Sci 2006, 62:927-932

Why This Matters

The crop-selectivity profile of oxabetrinil—active in sorghum but not in maize for GST(CDNB) induction—means it should never be selected for maize protection protocols; this negative selectivity is a procurement-critical feature for avoiding misapplication in multi-crop research programs.

• [1] Scarponi L, Del Buono D, Vischetti C. Induction of wheat and maize glutathione S-transferase by some herbicide safeners and their effect on enzyme activity against butachlor and terbuthylazine. Pest Manag Sci. 2006;62(10):927-932. doi:10.1002/ps.1258. View Source

Oxabetrinil Application Scenarios

Sorghum Seed Treatment with Metolachlor

Oxabetrinil at 1.25 g ai/kg seed is the validated seed-treatment rate for grain sorghum protection against metolachlor at field rates of 2.24–3.36 kg/ha [1]. The ~2.5-fold faster seed uptake of oxabetrinil over CGA-133205 within the first 0.5 h of imbibition [2] makes it the preferred choice when rapid GST induction is needed to coincide with herbicide activation in moist soil conditions. Field and laboratory studies confirm effective safening of grain sorghum against both alachlor and metolachlor under these parameters [1].

GST Induction Mechanistic Studies

The 4 h detectable GST induction window following 30 µM oxabetrinil treatment in etiolated sorghum shoots [3] provides a well-characterized temporal benchmark for gene expression studies. Researchers investigating safener-responsive promoter elements, transcription factor activation, or GST isozyme purification should select oxabetrinil as the inducing agent when rapid onset and known time-to-maximum (36 h) parameters are required for synchronized experimental protocols [3].

Glutathione Pool Comparative Studies

Oxabetrinil's demonstrated superiority in elevating total glutathione pools in sorghum seedlings—producing the greatest increases among oxime ether safeners at 48 h post-imbibition [4]—positions it as the reference compound for studies examining glutathione-dependent herbicide detoxification capacity. Researchers comparing safener classes should use oxabetrinil to represent maximal glutathione pool induction, against which other safeners (e.g., CGA-133205 for glutathione reductase activity [4]) can be benchmarked for differential detoxification pathway engagement.

Seed Storage & Germination Physiology

For studies investigating seed storage longevity, germination physiology, or seedling vigor under safener treatment, oxabetrinil offers a quantifiably lower respiratory suppression profile than cyometrinil [5]. However, researchers should note that long-term seed storage (>8 weeks) with oxabetrinil treatment may reduce germination percentage compared to unsafened seed [5], a parameter that must be factored into experimental designs involving extended seed storage prior to planting.

Application

Selection Property

Validation Focus

Sorghum seed safening research

Seed-applied oxime ether safener with reported sorghum-specific GST induction

Metolachlor conjugation and crop tolerance endpoints under seed treatment protocols

GST induction mechanistic studies

Characterized enzyme induction time course in sorghum shoots

GST isozyme expression kinetics and transcription/translation inhibitor verification

Glutathione pool comparative research

Reported glutathione pool elevation context among oxime ether safeners

Detoxification capacity endpoints and glutathione reductase activity benchmarking

Seed storage & germination physiology

Differential respiratory impact profile vs other safeners

Seedling vigor, O2 uptake, and germination after extended seed storage periods

• [1] Ketchersid ML. Factors affecting the efficacy of seed safeners against chloroacetamide herbicides in sorghum. Ph.D. Dissertation, Texas A&M University. 1990. Available at: https://repository.tamu.edu/handle/1969.1/DISSERTATIONS-1117093. View Source
• [2] Yenne SP, Hatzios KK, Meredith SA. Uptake, translocation, and metabolism of oxabetrinil and CGA-133205 in grain sorghum (Sorghum bicolor) and their influence on metolachlor metabolism. J Agric Food Chem. 1990;38(10):1957-1961. doi:10.1021/jf00100a017. View Source
• [3] Dean JV, Gronwald JW, Eberlein CV. Induction of glutathione S-transferase isozymes in sorghum by herbicide antidotes. Plant Physiol. 1990;92(2):467-473. doi:10.1104/pp.92.2.467. View Source
• [4] Yenne SP, Hatzios KK. Influence of oxime ether safeners on glutathione content and glutathione-related enzyme activity in seeds and seedlings of grain sorghum. Z Naturforsch C. 1990;45(1-2):96-106. doi:10.1515/znc-1990-1-217. View Source
• [5] Ketchersid ML. Factors affecting the efficacy of seed safeners against chloroacetamide herbicides in sorghum. Ph.D. Dissertation, Texas A&M University. 1990. Available at: https://repository.tamu.edu/handle/1969.1/DISSERTATIONS-1117093. View Source